Cas no 18076-17-0 (1-(4-(methylamino)-3-nitrophenyl)ethanone)

1-(4-(Methylamino)-3-nitrophenyl)ethanone is a nitro-substituted aromatic ketone with a methylamino functional group, offering versatile reactivity in organic synthesis. Its structure, featuring both electron-withdrawing (nitro) and electron-donating (methylamino) substituents, makes it a valuable intermediate for constructing complex heterocycles and pharmaceuticals. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern enables selective transformations, such as reductions or nucleophilic substitutions, for applications in dye chemistry, agrochemicals, and medicinal chemistry research. The nitro group provides a handle for further functionalization, while the ketone moiety allows for condensation or addition reactions. This compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.

1-(4-(methylamino)-3-nitrophenyl)ethanone structure

18076-17-0 structure

Product Name:1-(4-(methylamino)-3-nitrophenyl)ethanone

CAS No:18076-17-0

MF:C₉H₁₀N₂O₃

MW:194.187302112579

MDL:MFCD14584991

CID:1372271

PubChem ID:13175626

Update Time:2025-06-09

1-(4-(methylamino)-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-[4-(Methylamino)-3-nitrophenyl]ethanone
- OR17547
- 1-(4-Methylamino-3-nitro-phenyl)-aethanon
- 4'-(Methylamino)-3'-nitroacetophenone
- AGN-PC-00LAF3
- 4-Methylamino-3-nitro-acetophenon
- SureCN973813
- KB-83268
- 3-Nitro-4-methylamino-acetophenon
- 1-[4-(Methylamino)-3-nitrophenyl]ethan-1-one
- 1-(4-methylamino-3-nitro-phenyl)-ethanone
- 1-(4-(METHYLAMINO)-3-NITROPHENYL)ETHANONE
- 1-(4-methylamino-3-nitrophenyl)ethanone
- 4-methylamino-3-nitroacetophenone
- AB90812
- Ethanone, 1-[4-(methylamino)-3-nitrophenyl]-
- SCHEMBL973813
- RFMFMDSOEBOCAX-UHFFFAOYSA-N
- 18076-17-0
- ALBB-022924
- MFCD14584991
- 1-(4-(Methylamino)-3-nitrophenyl)ethan-1-one
- EN300-7368197
- AS-30593
- AKOS006229147
- DB-215642
- CS-0448760
- DTXSID70524849
- 1-(4-(methylamino)-3-nitrophenyl)ethanone
- MDL： MFCD14584991
- Inchi： 1S/C9H10N2O3/c1-6(12)7-3-4-8(10-2)9(5-7)11(13)14/h3-5,10H,1-2H3
- InChI Key： RFMFMDSOEBOCAX-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

Exact Mass: 194.0692
Monoisotopic Mass: 194.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 74.9Å²

Experimental Properties

PSA: 72.24

1-(4-(methylamino)-3-nitrophenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M289033-25mg	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0		25mg	$ 50.00	2022-06-04
TRC	M289033-50mg	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0		50mg	$173.00	2023-05-18
TRC	M289033-250mg	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0		250mg	$ 800.00	2023-09-07
TRC	M289033-500mg	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0		500mg	$1378.00	2023-05-18
Alichem	A019133724-5g	1-(4-(Methylamino)-3-nitrophenyl)ethanone	18076-17-0	95%	5g	$1284.00	2023-09-02
Advanced ChemBlocks	O31599-250MG	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0	95%	250MG	$135	2023-09-15
Advanced ChemBlocks	O31599-1G	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0	95%	1G	$335	2023-09-15
Advanced ChemBlocks	O31599-5G	1-(4-(methylamino)-3-nitrophenyl)ethanone	18076-17-0	95%	5G	$1,010	2023-09-15
Enamine	EN300-7368197-0.1g	1-[4-(methylamino)-3-nitrophenyl]ethan-1-one	18076-17-0		0.1g	$175.0	2023-05-25
Enamine	EN300-7368197-0.25g	1-[4-(methylamino)-3-nitrophenyl]ethan-1-one	18076-17-0		0.25g	$183.0	2023-05-25